molecular formula C6H2Cl2N2 B2679647 4,6-Dichloropyridine-2-carbonitrile CAS No. 40314-71-4

4,6-Dichloropyridine-2-carbonitrile

Cat. No. B2679647
CAS RN: 40314-71-4
M. Wt: 173
InChI Key: IYSMNJAHSIHMEK-UHFFFAOYSA-N
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Description

4,6-Dichloropyridine-2-carbonitrile is a chemical compound with the molecular formula C6H2Cl2N2. Its molecular weight is approximately 172.99900 . It is commonly used in the field of chemistry for various applications .


Synthesis Analysis

The synthesis of 4,6-Dichloropyridine-2-carbonitrile involves the use of organolithium reagents . The process is considered robust, safe, and scalable . All intermediates in the process are storable under normal conditions .


Molecular Structure Analysis

The molecular structure of 4,6-Dichloropyridine-2-carbonitrile consists of a pyridine ring with two chlorine atoms and a carbonitrile group attached . The exact mass of the molecule is 171.96000 .


Chemical Reactions Analysis

The chemical reactions involving 4,6-Dichloropyridine-2-carbonitrile are typically nucleophilic aromatic substitution reactions . These reactions are highly regioselective, favoring the formation of C-4 substituted products .

Scientific Research Applications

Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile

4,6-Dichloropyridine-2-carbonitrile is used in the synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile. The process involves nucleophilic displacement of the 4,6-chlorides by benzyloxide, followed by oxidation of the sulfide group to sulfone, its displacement by cyanide and chlorination at the pyrimidine C5 position with NCS .

Intermediate in Chemical Reactions

4,6-Dichloropyridine-2-carbonitrile is used as an intermediate in many chemical reactions. It plays a crucial role in the development of pharmaceuticals, agrochemicals, and metal complexes .

Phosphonium Salt Installation

A process known as “phosphonium salt installation” has been introduced to install heterocyclic phosphines at the 4-position of pyridine as phosphonium salts and then replace them with halide nucleophiles .

Synthesis of 2,6-dichloropyridine

4,6-Dichloropyridine-2-carbonitrile is used in the synthesis of 2,6-dichloropyridine. The process involves combining pyridine with chlorine in a single process .

Production of Fungicides and Insecticides

In the agricultural business, 4,6-Dichloropyridine-2-carbonitrile is used to produce fungicides and insecticides .

Production of Antihistamines and Antiarrythmics

4,6-Dichloropyridine-2-carbonitrile is used to produce antihistamines and antiarrythmics for medicinal use .

Synthesis of 4-amino-2,6-dichloropyridine

4,6-Dichloropyridine-2-carbonitrile is used in the efficient synthesis of 4-amino-2,6-dichloropyridine .

Synthesis of New Pyrimidine Derivatives

4,6-Dichloropyridine-2-carbonitrile is used in the regioselective synthesis of new pyrimidine derivatives .

Safety and Hazards

While specific safety and hazard information for 4,6-Dichloropyridine-2-carbonitrile is not available, it’s generally advised to handle such chemicals with care, using personal protective equipment and ensuring adequate ventilation .

properties

IUPAC Name

4,6-dichloropyridine-2-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H2Cl2N2/c7-4-1-5(3-9)10-6(8)2-4/h1-2H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYSMNJAHSIHMEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(N=C1C#N)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H2Cl2N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

173.00 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,6-Dichloropyridine-2-carbonitrile

CAS RN

40314-71-4
Record name 4,6-DICHLOROPYRIDINE-2-CARBONITRILE
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